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Compound of Interest

Compound Name: 6-Bromo-2-ethylpyrimidin-4-amine
CAS No.: 811450-27-8
Cat. No.: B1439274
Get Quote
. J

Executive Summary & Immediate Action Card

6-Bromo-2-ethylpyrimidin-4-amine (CAS: 811450-27-8) is a halogenated heterocyclic amine
used primarily as an intermediate in pharmaceutical synthesis.[1] Improper disposal poses
significant environmental risks due to the stability of the brominated pyrimidine ring and
potential for bioaccumulation.

Critical Directive: This compound must NEVER be disposed of via sanitary sewer systems or
mixed with non-halogenated solvent streams. It requires high-temperature incineration with flue
gas scrubbing.

Physicochemical & Hazard Profile
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Property Specification

CAS Number 811450-27-8

Molecular Formula CeHsBrNs

Molecular Weight 202.05 g/mol

Physical State Solid (White to off-white powder)
Acidity/Basicity Weak base (pKa ~3-4 for pyrimidine amines)

Skin Irritant (H315), Eye Irritant (H319), STOT

Primary Hazards
SE 3 (H335)

Hydrogen Bromide (HBr), Nitrogen Oxides

Combustion Byproducts ]
(NOx), Carbon Monoxide

Not specifically listed; classify as D001
RCRA Code (USA) (Ignitable) if in solvent, or general Halogenated
Organic.[2][3][4]

Pre-Disposal Segregation Strategy

Effective disposal begins at the bench. Segregating this compound prevents cross-
contamination of bulk waste streams, which can skyrocket disposal costs and create
dangerous chemical incompatibilities.

The "Halogen Rule"

Because this molecule contains a Bromine atom, it renders any waste mixture it enters
"Halogenated."

e Solids: Collect in a dedicated "Halogenated Solid Waste" container.

 Liquids (Mother Liquors): If dissolved, the entire solution must go into the "Halogenated
Organic Solvents" carboy.

Incompatibility Alert:
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+ Do NOT mix with: Strong acids (exothermic salt formation), acid chlorides (violent reaction),
or strong oxidizers (fire hazard).

¢ Do NOT mix with: Non-halogenated waste streams (e.g., pure Acetone/Ethanol waste).[5]
Even trace amounts of this compound can reclassify a 55-gallon drum of non-halogenated
waste into the more expensive halogenated category.

Waste Generation
(6-Bromo-2-ethylpyrimidin-4-amine)
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Segregate Segregate
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Labeling Requirement:
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Toxic/Irritant'
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Figure 1: Waste segregation decision tree ensuring compliance with halogenated waste
protocols.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Packaging
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* PPE Requirements: Nitrile gloves (double-gloving recommended), safety goggles, and a lab
coat.[6] If handling large quantities of powder, use a NIOSH N95 respirator or work inside a
fume hood to prevent inhalation (H335).

o Container Selection:

o Solids: High-density polyethylene (HDPE) wide-mouth jars or double-lined yellow
hazardous waste bags.

o Liquids: HDPE carboys or safety cans rated for halogenated solvents. Do not use metal
containers if the waste is acidic, as HBr formation can corrode steel.

Phase 2: Labeling & Documentation

Every container must be labeled before waste is added.[7]

e Chemical Name: Write "6-Bromo-2-ethylpyrimidin-4-amine" clearly. Do not use
abbreviations like "BEPA".

e Hazard Checkbox: Mark "Irritant”" and "Toxic".

o Constituents: If in solution, list the solvent % (e.g., "95% Dichloromethane, 5% 6-Bromo-2-
ethylpyrimidin-4-amine").

Phase 3: Final Disposal (Facility Level)

This compound requires High-Temperature Incineration.

e Transport: Move sealed containers to the central accumulation area using a secondary
containment cart.

o Destruction Method: The waste management contractor must incinerate the material at
>1000°C.

o Why? The bromine atom requires high temperatures to sever the C-Br bond.

o Scrubbing: The incinerator must be equipped with a wet scrubber to neutralize the
Hydrogen Bromide (HBr) gas generated during combustion, preventing acid rain
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formation.

Spill Response & Emergency Decontamination

Scenario: A 5g bottle of powder drops and shatters on the floor.

Immediate Response Protocol

o Evacuate & Ventilate: Clear the immediate area. If the powder has aerosolized, allow the
fume hood ventilation to clear the air for 10 minutes.

o Don PPE: Wear double nitrile gloves, goggles, and a dust mask/respirator.

o Containment: Cover the spill with a damp paper towel to prevent dust dispersion. Do not dry
sweep.

e Cleanup:

o

Scoop up the damp material and broken glass using a dustpan.

[¢]

Place debris into a wide-mouth plastic jar.

o

Wipe the surface with a soap/water solution, followed by an alcohol wipe (Isopropanol) to
solubilize residual organic traces.

[¢]

Place all wipes into the same waste jar.

o Disposal: Label the jar as "Debris contaminated with 6-Bromo-2-ethylpyrimidin-4-amine”
and process as solid halogenated waste.

Wet Wipe Method:
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Figure 2: Operational workflow for spill response based on volume and hazard level.

Regulatory Compliance & References

US EPA/ RCRA: While not explicitly P-listed or U-listed, this compound falls under the
"Characteristic of Toxicity" if leachable, but practically is managed as Halogenated Organic
Waste. Generators must ensure it is not mixed with non-halogenated solvents to comply with
waste minimization standards (40 CFR 262).

European Waste Catalogue (EWC):
e Code 07 05 13:* Solid wastes containing hazardous substances.[8]

o Code 14 06 02:* Other halogenated solvents and solvent mixtures (if in solution).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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